Cas no 175533-32-1 (Quinoline-5-carboxamide)

• Product Name: Quinoline-5-carboxamide
• CAS No: 175533-32-1
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 4612911
• PubChem ID: 20493570
• Update Time: 2025-06-11

Quinoline-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• quinoline-5-carboxamide
• 5-quinolinecarboxamide
• SB68111
• Quinoline-5-carboxamide

• MDL： MFCD01366541
• Inchi： 1S/C10H8N2O/c11-10(13)8-3-1-5-9-7(8)4-2-6-12-9/h1-6H,(H2,11,13)
• InChI Key： LZHJFZLHEGJWAU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C1=CC=CN=2)N

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on Quinoline-5-carboxamide

Quinoline-5-carboxamide (CAS No. 175533-32-1): A Comprehensive Overview

Quinoline-5-carboxamide, a derivative of the well-known heterocyclic compound quinoline, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 175533-32-1, this compound represents a structurally intriguing molecule that has been extensively studied for its potential biological activities. The quinoline scaffold is renowned for its broad spectrum of pharmacological properties, making it a cornerstone in the development of drugs targeting various diseases, particularly infections and cancers.

The chemical structure of Quinoline-5-carboxamide features a benzene ring fused to a pyridine ring, with an amide functional group attached to the 5-position of the quinoline ring. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The amide group not only influences the solubility and metabolic stability of the compound but also serves as a key pharmacophore for modulating biological pathways.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy against drug-resistant pathogens and their ability to modulate cellular signaling pathways involved in cancer progression. Quinoline-5-carboxamide has emerged as a promising candidate in this context, with studies highlighting its potential as an anti-inflammatory and anti-protozoal agent. Its mechanism of action often involves inhibition of specific enzymes or receptors that are overexpressed in diseased states, thereby providing a therapeutic edge.

One of the most compelling aspects of Quinoline-5-carboxamide is its versatility in drug design. Researchers have leveraged its core structure to develop novel analogs with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications at the 7-position or 8-position of the quinoline ring have been shown to significantly alter the compound's biological activity, making it more effective against certain pathogens or cancer cell lines. These structural modifications underscore the importance of fine-tuning molecular architecture in optimizing therapeutic efficacy.

The synthesis of Quinoline-5-carboxamide (CAS No. 175533-32-1) typically involves multi-step organic reactions, starting from readily available quinoline precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic amide bond formation, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate large-scale production but also enable the introduction of diverse functional groups, further expanding the chemical space for drug discovery.

Recent preclinical studies have demonstrated the therapeutic potential of Quinoline-5-carboxamide in various disease models. For example, its anti-inflammatory effects have been attributed to the inhibition of nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammatory responses. Additionally, preliminary data suggest that this compound may exhibit chemopreventive properties by modulating key enzymes involved in carcinogenesis. These findings have sparked interest in exploring its clinical applications across multiple therapeutic areas.

The pharmacological profile of Quinoline-5-carboxamide is further enhanced by its favorable pharmacokinetic properties. Studies indicate that it exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Moreover, its metabolic stability allows for prolonged half-life in vivo, which could reduce dosing frequency and improve patient compliance. These attributes make it an attractive candidate for further development into a novel therapeutic agent.

In conclusion, Quinoline-5-carboxamide (CAS No. 175533-32-1) represents a structurally intriguing and biologically active compound with significant therapeutic potential. Its unique chemical properties and diverse biological effects position it as a valuable scaffold for drug discovery efforts aimed at addressing infections and cancers. As research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile, this compound is poised to make meaningful contributions to modern medicine.